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Compound of Interest

Compound Name: Isavuconazonium Sulfate

Cat. No.: B608130

An In-depth Technical Guide on the Initial Safety Profile of Isavuconazonium Sulfate

For Researchers, Scientists, and Drug Development Professionals

Introduction

Isavuconazonium sulfate, a water-soluble prodrug of the active triazole antifungal agent
isavuconazole, is approved for the treatment of invasive aspergillosis and invasive
mucormycosis.[1][2] Its introduction has provided a critical therapeutic option for these life-
threatening fungal infections. This technical guide provides a comprehensive overview of the
initial safety profile of isavuconazonium sulfate, drawing from key clinical trials and preclinical
data. The information is intended for researchers, scientists, and drug development
professionals to facilitate a deeper understanding of the drug's characteristics and to inform
future research and clinical practice.

Mechanism of Action

Isavuconazonium sulfate is rapidly hydrolyzed in the body by plasma esterases to its active
form, isavuconazole.[3] Isavuconazole exerts its antifungal effect by inhibiting the fungal
cytochrome P450 enzyme lanosterol 14-alpha-demethylase (Ergll1p).[4] This enzyme is crucial
for the biosynthesis of ergosterol, an essential component of the fungal cell membrane.[3][4]
Inhibition of this enzyme leads to a depletion of ergosterol and an accumulation of toxic
methylated sterol precursors within the fungal cell membrane. This disrupts the membrane's
structure and function, increasing its permeability and ultimately leading to fungal cell death.[3]
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[4] Mammalian demethylase enzymes are less sensitive to isavuconazole, providing a selective
mechanism of action.[4]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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